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Compound of Interest

Compound Name: Dimethylpropiothetin hydrochloride

Cat. No.: B113419

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethylpropiothetin
hydrochloride (DMPT HCI), a potent chemoattractant with significant applications in
aguaculture and potential for further research. This document details its physicochemical
properties, synthesis, mechanism of action, experimental applications, and safety profile,
adhering to stringent data presentation and visualization requirements.

Physicochemical Properties

DMPT HCl is a white to off-white crystalline powder that is soluble in water.[1][2] It is known to
be deliguescent, meaning it readily absorbs moisture from the air, and may agglomerate,
though this does not typically affect its efficacy.[1] For research purposes, it is recommended to
store the compound at 2-8°C.
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Property Value Source(s)
CAS Number 4337-33-1
Molecular Formula CsH11CIO2S [3]
Molecular Weight 170.66 g/mol [3]
Appearance White to off-white crystalline (2]
powder or crystals
Solubility Soluble in water [1]
Melting Point 129 °C [4]
Storage Temperature 2-8°C
(2-

Synonyms

Carboxyethyl)dimethylsulfoniu

m chloride, DMSP HCI,
Dimethyl-3-propiothetin
chloride

Synthesis of Dimethylpropiothetin Hydrochloride

The industrial synthesis of DMPT HCI is favored over natural extraction from sources like

seaweed due to higher purity, consistency, and scalability.[1] The common chemical synthesis

method involves the reaction of dimethyl sulfide with 3-chloropropionic acid.[1]

Synthesis Workflow

The following diagram illustrates a typical workflow for the chemical synthesis of DMPT HCI.
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Reactants

Dimethyl Sulfide 3-Chloropropionic Acid Solvent

Reaction Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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